Cas no 1065484-80-1 (2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67)

• Product Name: 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67
• CAS No: 1065484-80-1
• MF: C₁₂H₇ClN₄O
• MW: 258.663180589676
• CID: 1004188
• PubChem ID: 45789046
• Update Time: 2025-05-22

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67 Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridazin-3-yl)oxyquinoxaline
• AKOS015941248
• 1065484-80-1
• DB-301912
• DTXSID70671827
• 2-[(6-Chloropyridazin-3-yl)oxy]quinoxaline
• 2-((6-Chloropyridazin-3-yl)oxy)quinoxaline
• 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline
• 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67

• MDL： MFCD10698958
• Inchi： 1S/C12H7ClN4O/c13-10-5-6-11(17-16-10)18-12-7-14-8-3-1-2-4-9(8)15-12/h1-7H
• InChI Key： HBGJRSAPRSGGBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1=CN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 258.0308386g/mol
• Monoisotopic Mass: 258.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.445

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67

Comprehensive Analysis of 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline (CAS No. 1065484-80-1): Properties, Applications, and Industry Insights

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, with the CAS number 1065484-80-1, is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This high-purity (98+%) organic molecule, with the molecular formula C12H7ClN4O and a molecular weight of 258.67, exhibits unique structural features that make it valuable for various scientific applications. The compound's distinct quinoxaline and pyridazine moieties contribute to its reactivity and potential biological activity, positioning it as a compound of interest in modern chemical research.

In recent years, researchers have focused on heterocyclic compounds like 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline due to their versatile applications in drug discovery and material science. The compound's chloro-pyridazine component provides an excellent leaving group for nucleophilic substitution reactions, while the quinoxaline ring system offers a stable aromatic platform for further functionalization. These characteristics align with current trends in fragment-based drug design and medicinal chemistry, addressing common search queries about "novel heterocyclic scaffolds" and "building blocks for drug development."

The synthesis and characterization of CAS 1065484-80-1 have become topics of interest in academic circles, particularly in studies exploring nitrogen-containing heterocycles. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm the compound's high purity (98+%) and structural integrity. This level of quality control meets the stringent requirements of pharmaceutical research, responding to industry demands for "high-purity chemical intermediates" and "reliable research chemicals," which are frequently searched terms in scientific databases.

From an applications perspective, 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline serves as a valuable intermediate in the development of potential therapeutic agents. Its molecular architecture suggests possible activity against various biological targets, making it relevant to current investigations into kinase inhibitors and enzyme modulators. The compound's physicochemical properties, including its solubility profile and stability characteristics, are carefully documented to assist researchers in experimental design—addressing common questions about "compound handling" and "storage conditions" for sensitive chemicals.

In material science applications, the conjugated system of C12H7ClN4O demonstrates interesting electronic properties that warrant exploration in organic electronics and photovoltaic materials. The growing interest in "organic semiconductor materials" and "energy storage solutions" in search engines reflects the compound's potential relevance to these cutting-edge technologies. Its thermal stability and electronic configuration make it a candidate for investigation in these rapidly evolving fields.

Quality assurance protocols for 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline 98+% follow current Good Manufacturing Practices (cGMP) where applicable, ensuring batch-to-batch consistency—a critical factor for researchers who frequently search for "reproducible chemical synthesis" and "standardized research materials." The compound's documentation typically includes detailed certificates of analysis, addressing the scientific community's need for transparency and reliability in chemical reagents.

Environmental and safety considerations for handling CAS 1065484-80-1 align with standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation are recommended—information that responds to common queries about "chemical safety protocols" and "laboratory best practices." The compound's stability profile and decomposition products have been studied to ensure safe handling throughout its lifecycle.

The commercial availability of 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline from specialized chemical suppliers meets the growing demand from research institutions and pharmaceutical companies. Market trends indicate increasing interest in such specialty chemicals, particularly those with potential applications in biotechnology and drug discovery—topics that consistently rank high in scientific search queries. The compound's pricing and availability data help researchers plan their projects effectively.

Future research directions for C12H7ClN4O may explore its potential as a scaffold for bioactive molecules or as a component in functional materials. The scientific literature continues to investigate similar structures for novel applications, keeping pace with searches for "emerging chemical technologies" and "innovative material solutions." As understanding of its properties deepens, new applications for this versatile compound will likely emerge in both life sciences and materials engineering fields.

In conclusion, 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline (CAS 1065484-80-1) represents an important building block in contemporary chemical research. Its combination of structural features, purity standards, and potential applications addresses multiple current scientific interests while providing opportunities for future innovation. The compound's relevance to trending topics in medicinal chemistry and material science ensures its continued importance in scientific investigations and industrial applications alike.